Cas no 1361733-82-5 (2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid
• CAS No: 1361733-82-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932887
• Update Time: 2025-11-06

2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-6(3-9(15)16)2-7(10(11)12)8(4-13)14-5/h2,10H,3-4,13H2,1H3,(H,15,16)
• InChI Key： NJGOTNXWFKWQED-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=C(C)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic Acid (CAS No. 1361733-82-5)

2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid, identified by its CAS number 1361733-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds known for their diverse biological activities and pharmacological applications. The unique structural features of this molecule, including the presence of an aminomethyl group, a difluoromethyl substituent, and a methylpyridine core, contribute to its potential as a versatile intermediate in drug development.

The aminomethyl side chain (–NHCH₂–) provides a nucleophilic site for further functionalization, making it valuable in the synthesis of more complex molecules. This property is particularly useful in medicinal chemistry, where such groups can be incorporated into drug candidates to enhance binding affinity or metabolic stability. Additionally, the difluoromethyl group (–CF₂–) is a common pharmacophore in modern drug design due to its ability to modulate lipophilicity, improve metabolic stability, and influence binding interactions with biological targets. The methylpyridine core contributes to the overall electronic properties of the molecule, influencing its reactivity and biological activity.

The significance of 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid is further underscored by its potential applications in the development of novel therapeutic agents. Recent studies have highlighted the importance of pyridine derivatives in addressing various diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in this compound align well with known pharmacological scaffolds, suggesting its utility as a building block for next-generation drugs.

In particular, the combination of an aminomethyl group and a difluoromethyl substituent has been explored in several high-profile drug candidates. For instance, molecules featuring similar structural elements have shown promise in inhibiting kinases and other enzyme targets relevant to cancer therapy. The methylpyridine ring enhances solubility and bioavailability while maintaining sufficient lipophilicity for effective membrane penetration. These characteristics make it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Virtual screening techniques have been employed to identify potential binding interactions between 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid and target proteins. These studies have revealed promising leads for further optimization and development into therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct the desired framework efficiently. The introduction of the aminomethyl, difluoromethyl, and methylpyridine groups at specific positions necessitates precise control over reaction conditions to avoid unwanted side products.

From a medicinal chemistry perspective, the versatility of 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid lies in its ability to serve as a precursor for numerous derivatives with tailored biological activities. Functional groups can be modified or introduced at various positions along the pyridine ring or through the side chains to fine-tune pharmacokinetic properties. This flexibility allows chemists to explore different chemical space efficiently.

Current research efforts are focused on leveraging this compound’s structural features to develop novel treatments for challenging diseases. For example, studies have investigated its potential as an inhibitor of protein-protein interactions involved in cancer progression. Additionally, modifications aimed at enhancing its solubility and reducing toxicity are being explored to improve patient outcomes.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These insights guide experimental design and help prioritize compounds for further testing.

The industrial application of 2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid is also gaining traction as pharmaceutical companies seek innovative building blocks for drug development pipelines. Its unique structural features make it a valuable asset in libraries designed for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic candidates.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-6-methylpyridine-5-acetic acid (CAS No. 1361733-82-5) represents a promising compound with significant potential in pharmaceutical research and drug development. Its distinctive structural attributes—particularly the presence of an aminomethyl, a difluoromethyl, and a methylpyridine moiety—position it as a versatile intermediate for creating novel bioactive molecules. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.